Cas no 1378819-64-7 (2-Butoxy-4-fluorobenzaldehyde)

• Product Name: 2-Butoxy-4-fluorobenzaldehyde
• CAS No: 1378819-64-7
• MF: C₁₁H₁₃FO₂
• MW: 196.218127012253
• MDL: MFCD14582767
• CID: 5074463
• Update Time: 2026-03-01

2-Butoxy-4-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Butoxy-4-fluorobenzaldehyde
• 2-n-Butoxy-4-fluorobenzaldehyde

• MDL： MFCD14582767
• Inchi： 1S/C11H13FO2/c1-2-3-6-14-11-7-10(12)5-4-9(11)8-13/h4-5,7-8H,2-3,6H2,1H3
• InChI Key： KQMNWTYIHKRHAX-UHFFFAOYSA-N
• SMILES： FC1C=CC(C=O)=C(C=1)OCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 173
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-Butoxy-4-fluorobenzaldehyde

Professional Introduction to 2-Butoxy-4-fluorobenzaldehyde (CAS No. 1378819-64-7)

2-Butoxy-4-fluorobenzaldehyde, with the chemical formula C₁₁H₁₂FO₂ and CAS number 1378819-64-7, is a fluorinated aromatic aldehyde that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of novel bioactive molecules. Its unique structural features, including a butoxy group and a fluorine substituent on a benzaldehyde core, make it an attractive candidate for further exploration in medicinal chemistry.

The butoxy moiety in 2-butoxy-4-fluorobenzaldehyde contributes to its lipophilicity, which can influence its solubility and permeability across biological membranes. This property is particularly valuable in drug design, where optimizing pharmacokinetic profiles is crucial for achieving therapeutic efficacy. Additionally, the fluorine atom introduces electronic and steric effects that can modulate the reactivity and binding affinity of the molecule. These characteristics have made it a subject of interest in the synthesis of kinase inhibitors, anticancer agents, and other therapeutic compounds.

In recent years, 2-butoxy-4-fluorobenzaldehyde has been utilized as a key building block in the synthesis of more complex molecules. For instance, researchers have explored its application in the preparation of fluorinated benzodiazepines, which exhibit enhanced metabolic stability and reduced side effects compared to their non-fluorinated counterparts. The compound's ability to serve as a precursor for such derivatives underscores its importance in modern drug discovery.

Moreover, the fluorobenzaldehyde core of 2-butoxy-4-fluorobenzaldehyde has been investigated for its potential in developing photoactive materials. Fluoroaromatic compounds are known for their ability to absorb UV light and generate reactive species, which can be harnessed in photodynamic therapy and other light-based medical treatments. The butoxy group further enhances these properties by improving the compound's solubility in organic solvents commonly used in such applications.

Recent advancements in computational chemistry have also highlighted the significance of 2-butoxy-4-fluorobenzaldehyde in virtual screening campaigns. Molecular modeling studies suggest that this compound can interact with specific biological targets through both hydrophobic and electrostatic interactions. These insights have guided experimental efforts to optimize its structure for improved binding affinity and selectivity.

The agrochemical industry has also shown interest in 2-butoxy-4-fluorobenzaldehyde, leveraging its structural motifs to develop novel pesticides and herbicides. The fluorine atom's ability to enhance molecular stability has been particularly beneficial in creating compounds that resist degradation under environmental stressors. This resilience is critical for ensuring long-lasting efficacy in crop protection applications.

In conclusion, 2-butoxy-4-fluorobenzaldehyde (CAS No. 1378819-64-7) represents a multifaceted compound with broad utility across pharmaceuticals and agrochemicals. Its unique combination of structural features has positioned it as a valuable intermediate in synthetic chemistry, enabling the development of innovative bioactive molecules. As research continues to uncover new applications for this compound, its significance is expected to grow further, driving advancements in drug discovery and agricultural science.